Cas no 1342905-66-1 (10,10-dimethyl-3-azatricyclo7.3.1.0,5,13trideca-5,7,9(13)-triene)

• Product Name: 10,10-dimethyl-3-azatricyclo7.3.1.0,5,13trideca-5,7,9(13)-triene
• CAS No: 1342905-66-1
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6316102
• PubChem ID: 64689162
• Update Time: 2025-07-10

10,10-dimethyl-3-azatricyclo7.3.1.0,5,13trideca-5,7,9(13)-triene Chemical and Physical Properties

Names and Identifiers

• 10,10-dimethyl-3-azatricyclo7.3.1.0,5,13trideca-5,7,9(13)-triene
• AKOS014016180
• EN300-1603259
• 1342905-66-1
• 10,10-dimethyl-3-azatricyclo[7.3.1.0,5,13]trideca-5,7,9(13)-triene

• Inchi： 1S/C14H19N/c1-14(2)7-6-11-9-15-8-10-4-3-5-12(14)13(10)11/h3-5,11,15H,6-9H2,1-2H3
• InChI Key： HSFBXCCATDRXEL-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=C3C=2C(C1)CCC3(C)C

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 10,10-dimethyl-3-azatricyclo7.3.1.0,5,13trideca-5,7,9(13)-triene

Comprehensive Overview of 10,10-dimethyl-3-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene (CAS No. 1342905-66-1)

The compound 10,10-dimethyl-3-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene (CAS No. 1342905-66-1) is a structurally unique heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its intricate tricyclic framework, featuring a nitrogen atom (3-aza) and a conjugated triene system, makes it a promising candidate for various applications, including drug development and advanced material synthesis. Researchers are particularly intrigued by its potential as a pharmacophore in designing novel therapeutics targeting neurological and inflammatory disorders, aligning with the growing demand for innovative small-molecule drugs.

In recent years, the scientific community has shown heightened interest in nitrogen-containing heterocycles due to their versatility in drug discovery. The 10,10-dimethyl substitution pattern in this compound enhances its stability and lipophilicity, which are critical factors for bioavailability—a hot topic in AI-driven drug design and computational chemistry. This aligns with frequent search queries like "role of heterocycles in modern medicine" or "how to improve drug bioavailability." Moreover, the compound���s conjugated π-system suggests potential applications in organic electronics, a field rapidly expanding with the rise of flexible displays and wearable technologies.

The synthesis of 10,10-dimethyl-3-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene often involves multi-step reactions, including cycloadditions and catalytic dehydrogenation, which are frequently discussed in organic chemistry forums. Its CAS No. 1342905-66-1 serves as a unique identifier in chemical databases, aiding researchers in patent searches and regulatory compliance—a common concern for industries navigating intellectual property landscapes. The compound’s rigid structure also makes it a subject of interest for molecular docking studies, a technique widely explored in AI-assisted drug discovery platforms.

From an environmental perspective, the compound’s potential biodegradability and low toxicity profile are increasingly relevant, as sustainability becomes a priority in chemical manufacturing. Searches like "green chemistry in heterocyclic synthesis" reflect this trend. Furthermore, its tricyclic core shares structural motifs with natural alkaloids, sparking curiosity about its biosynthetic pathways—a topic gaining traction in biotechnology circles. As the demand for bio-based materials grows, this compound could play a role in bridging synthetic and natural product chemistry.

In summary, 10,10-dimethyl-3-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-triene (CAS No. 1342905-66-1) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug development to advanced materials—make it a compelling subject for ongoing research, resonating with contemporary scientific and industrial priorities.